Cas no 63838-69-7 (Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-)

• Product name: Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-
• CAS No: 63838-69-7
• MF: C₁₂H₁₂O₄
• MW: 220.22128
• CID: 1668387
• PubChem ID: 71380825

Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-
• 1-[6-(methoxymethoxy)-1-benzofuran-5-yl]ethanone
• 63838-69-7
• DTXSID60803317
• 1-(6-(Methoxymethoxy)benzofuran-5-yl)ethanone
• 1-[6-(Methoxymethoxy)-1-benzofuran-5-yl]ethan-1-one

• Inchi： InChI=1S/C12H12O4/c1-8(13)10-5-9-3-4-15-11(9)6-12(10)16-7-14-2/h3-6H,7H2,1-2H3
• InChI Key： QQXREJFMVOJEEG-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=C2C(=C1)C=CO2)OCOC

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67